Cas no 1211-28-5 (Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1))

• Product Name: Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1)
• CAS No: 1211-28-5
• MF: C₁₅H₂₄ClN
• MW: 253.81076335907
• CID: 146355
• PubChem ID: 14591
• Update Time: 2025-10-29

Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1)
• 1-(1-phenylpentan-2-yl)pyrrolidine,hydrochloride
• prolintane hydrochloride
• PROLINTANE HYDROCHLORIDE, CRM STANDARD
• 1-(1-Benzyl-butyl)-pyrrolidin,Hydrochlorid
• 1-(1-benzyl-butyl)-pyrrolidine,hydrochloride
• Catovit
• Catovitan
• Katovit
• Katovit hydrochloride
• Prolintane HCl
• Prolintan-hydrochloride
• Promotil
• SP 732
• Vilescon
• Villescon
• NSC169914
• Pyrrolidine, 1-(1-benzylbutyl)-, hydrochloride
• Pyrrolidine, 1-(alpha-propylphenethyl)-, hydrochloride
• UNII-YEG124534B
• NSC 169914
• SCHEMBL122811
• YEG124534B
• 1-(1-phenylpentan-2-yl)pyrrolidine hydrochloride
• Katovit n
• EINECS 214-917-0
• 1-(.alpha.-Propylphenethyl)pyrrolidine hydrochloride
• Phenyl-2-pyrrolidinopentane hydrochloride
• NS00081148
• Prolintane hydrochloride [USAN]
• 1-Phenyl-2-pyrrolidinopentane hydrochloride
• NSC-169914
• WLN: T5NTJ AY3&1R &GH
• SP-732
• Prolintane hydrochloride (USAN)
• Q27294488
• Prolintane (hydrochloride)
• PROLINTANE HYDROCHLORIDE [MI]
• 1-(1-phenylpentan-2-yl)pyrrolidine;hydrochloride
• CHEMBL2107189
• H 246
• PROLINTANE HYDROCHLORIDE [WHO-DD]
• D05623
• 1211-28-5
• 1-(1-Benzylbutyl)pyrrolidine hydrochloride
• 1-Phenyl-2-N-pyrrolidinopentane hydrochloride
• 1-(alpha-Propylphenethyl)pyrrolidine hydrochloride
• Pyrrolidine, 1-(1-(phenylmethyl)butyl)-, hydrochloride
• AKOS027384091
• WLN: T6NTJ AY3&1R &GH
• PROLINTANE HYDROCHLORIDE [MART.]
• prolintanehydrochlorid

• MDL： MFCD01687687
• Inchi： 1S/C15H23N.ClH/c1-2-8-15(16-11-6-7-12-16)13-14-9-4-3-5-10-14;/h3-5,9-10,15H,2,6-8,11-13H2,1H3;1H
• InChI Key： FKOFBBOQSMUYHD-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCC1)C(CC1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 253.16000
• Monoisotopic Mass: 253.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 133-134°
• PSA: 3.24000
• LogP: 4.23350

Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1) Security Information

• Toxicity：LD50 orally in mice: 257 mg/kg (Kadatz, Ptzsch)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1)

Comprehensive Overview of Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1) (CAS No. 1211-28-5)

Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1), with the CAS No. 1211-28-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyrrolidine family, a class of heterocyclic amines known for their versatility in drug design and synthesis. The presence of a phenylmethyl group and a butyl chain in its structure enhances its potential for interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for pyrrolidine derivatives has surged due to their applications in medicinal chemistry. Users frequently search for terms like "pyrrolidine-based drugs" or "CAS 1211-28-5 uses," reflecting a growing curiosity about its pharmacological properties. This compound's hydrochloride salt form improves its solubility, a critical factor in drug formulation. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neuroscience and mental health research.

The synthesis of Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1) involves multi-step organic reactions, often starting from readily available pyrrolidine precursors. Its chemical stability and bioavailability are key factors driving its adoption in preclinical studies. Online queries such as "how to synthesize pyrrolidine derivatives" or "1211-28-5 solubility" highlight the practical challenges and solutions associated with this compound. These topics resonate with synthetic chemists and formulators aiming to optimize its performance in lab settings.

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In summary, Pyrrolidine,1-[1-(phenylmethyl)butyl]-, hydrochloride (1:1) (CAS No. 1211-28-5) represents a promising avenue for scientific exploration. Its applications span drug discovery, material science, and beyond, making it a focal point for interdisciplinary research. By addressing user queries and industry trends, this overview aims to provide a balanced and informative perspective on this compound's significance.